Cas no 189318-45-4 (L-Tyrosine, L-prolyl-L-tryptophyl-L-leucyl-)

• Product Name: L-Tyrosine, L-prolyl-L-tryptophyl-L-leucyl-
• CAS No: 189318-45-4
• MF: C₃₁H₃₉N₅O₆
• MW: 577.671267747879
• CID: 1382945
• PubChem ID: 71353086
• Update Time: 2025-04-20

L-Tyrosine, L-prolyl-L-tryptophyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, L-prolyl-L-tryptophyl-L-leucyl-
• (2S)-3-(4-hydroxyphenyl)-2-[[(2S)-2-[[(2S)-3-(1H-indol-3-yl)-2-[[(2S)-pyrrolidine-2-carbonyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]propanoic acid
• L-Prolyl-L-tryptophyl-L-leucyl-L-tyrosine
• 189318-45-4
• DTXSID90777850

• Inchi： 1S/C31H39N5O6/c1-18(2)14-25(29(39)36-27(31(41)42)15-19-9-11-21(37)12-10-19)34-30(40)26(35-28(38)24-8-5-13-32-24)16-20-17-33-23-7-4-3-6-22(20)23/h3-4,6-7,9-12,17-18,24-27,32-33,37H,5,8,13-16H2,1-2H3,(H,34,40)(H,35,38)(H,36,39)(H,41,42)/t24-,25-,26-,27-/m0/s1
• InChI Key： COKNGUPDUCXCQE-FWEHEUNISA-N
• SMILES： O=C([C@@H]1CCCN1)N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC1C=CC(=CC=1)O)=O)CC(C)C)=O)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 577.29027
• Monoisotopic Mass: 577.29003398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 173Ų

Experimental Properties

• PSA: 172.65